Cas no 1806840-61-8 (3-Bromo-2-cyano-4-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3-Bromo-2-cyano-4-(difluoromethyl)-5-fluoropyridine
• CAS No: 1806840-61-8
• MF: C₇H₂BrF₃N₂
• MW: 251.003390789032
• CID: 4810023
• Update Time: 2025-09-28

3-Bromo-2-cyano-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H2BrF3N2/c8-6-4(1-12)13-2-3(9)5(6)7(10)11/h2,7H
• InChI Key： ZGSWGLVFCQICAR-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-cyano-4-(difluoromethyl)-5-fluoropyridine

Comprehensive Overview of 3-Bromo-2-cyano-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1806840-61-8)

3-Bromo-2-cyano-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1806840-61-8) is a high-value fluorinated pyridine derivative widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated heterocycles, which are increasingly sought after due to their role in designing bioactive molecules. The presence of bromo, cyano, and difluoromethyl groups in its structure enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridines has surged, driven by their utility in drug discovery and crop protection. Researchers are particularly interested in 3-Bromo-2-cyano-4-(difluoromethyl)-5-fluoropyridine due to its potential to modulate biological activity. For instance, its fluorine and cyano substituents are known to improve metabolic stability and binding affinity in target molecules, addressing key challenges in modern medicinal chemistry. This aligns with the growing trend of fluorine incorporation in pharmaceuticals, a topic frequently searched in academic and industrial forums.

The synthesis of CAS No. 1806840-61-8 involves multi-step reactions, often starting from commercially available pyridine precursors. Advanced techniques like cross-coupling reactions and nucleophilic substitutions are employed to introduce the bromo and difluoromethyl functionalities. These methods are optimized for yield and purity, catering to the stringent requirements of high-end applications. Notably, the compound's X-ray crystallography data has been studied to confirm its molecular geometry, a detail often queried by chemists in structural analysis discussions.

From an industrial perspective, 3-Bromo-2-cyano-4-(difluoromethyl)-5-fluoropyridine is a critical building block for active pharmaceutical ingredients (APIs) and agrochemical intermediates. Its role in developing kinase inhibitors and herbicides has been highlighted in several patents, reflecting its commercial significance. Environmental and regulatory considerations also play a part in its adoption, as the compound's halogenated nature requires careful handling to align with green chemistry principles—a hot topic in sustainable manufacturing.

Analytical characterization of CAS No. 1806840-61-8 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with industry standards, a frequent concern for quality control professionals. Additionally, the compound's stability under various storage conditions is a subject of practical interest, often explored in chemical stability studies shared on research platforms.

In summary, 3-Bromo-2-cyano-4-(difluoromethyl)-5-fluoropyridine exemplifies the intersection of innovation and utility in modern chemistry. Its structural features and applications resonate with current trends in drug design, material science, and sustainable synthesis, making it a compound of enduring relevance. As research continues to uncover new uses, its prominence in the chemical landscape is expected to grow further.